6-chloro-5-methyl-N-[6-(2-methylpyridin-3-yl)oxypyridin-3-yl]-2,3-dihydroindole-1-carboxamide;hydrate;dihydrochloride

• Molecular Formula: C21H23Cl3N4O3
• Molecular Weight: 485.8 g/mol
• IUPAC Name: 6-chloro-5-methyl-N-[6-(2-methylpyridin-3-yl)oxypyridin-3-yl]-2,3-dihydroindole-1-carboxamide;hydrate;dihydrochloride
• InChI: InChI=1S/C21H19ClN4O2.2ClH.H2O/c1-13-10-15-7-9-26(18(15)11-17(13)22)21(27)25-16-5-6-20(24-12-16)28-19-4-3-8-23-14(19)2;;;/h3-6,8,10-12H,7,9H2,1-2H3,(H,25,27);2*1H;1H2
• InChI Key: SUOZHMLTMKJQNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)N(CC2)C(=O)NC3=CN=C(C=C3)OC4=C(N=CC=C4)C.O.Cl.Cl

Description

This compound is a complex organic molecule with the following chemical formula:

$$\text{C}_{21}\text{H}_{21}\text{Cl}_3\text{N}_4\text{O}_2$$C21​H21​Cl3​N4​O2​

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Preparation Methods

Synthetic Routes:: The synthetic routes for this compound are not widely documented, but it likely involves multiple steps. One possible approach could be the condensation of appropriate precursors followed by cyclization. further research is needed to confirm specific synthetic pathways.

Industrial Production:: Unfortunately, information on large-scale industrial production methods is scarce. It’s possible that this compound is synthesized in specialized laboratories rather than being produced on an industrial scale.

Chemical Reactions Analysis

Reactivity::

Oxidation: The compound may undergo oxidation reactions, potentially affecting its pharmacological properties.

Reduction: Reduction reactions could modify its functional groups or stereochemistry.

Substitution: Substitution reactions (e.g., nucleophilic substitution) may occur at specific sites.

Other Transformations: Further investigations are needed to explore additional reactions.

Common Reagents and Conditions:: Specific reagents and conditions depend on the reaction type. For example:

Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles like amines or alkoxides.

Major Products:: The major products resulting from these reactions would vary based on the specific reaction pathway.

Scientific Research Applications

Chemistry::

Medicinal Chemistry: Researchers may explore derivatives of this compound for potential drug development.

Organic Synthesis: It could serve as a building block in complex syntheses.

Biology and Medicine::

Biological Activity: Investigating its effects on cellular processes, receptors, or enzymes.

Drug Discovery: Screening for potential therapeutic applications.

Industry::

Pharmaceuticals: If proven effective, it could be developed into a drug.

Agrochemicals: Possible use in crop protection.

Mechanism of Action

The exact mechanism remains elusive due to limited data. researchers would investigate its interactions with specific molecular targets (e.g., receptors, enzymes) and signaling pathways.

Comparison with Similar Compounds

Uniqueness::

• Its specific structure sets it apart from other compounds.
• Further literature review is necessary to identify similar molecules.